Cas no 1217262-11-7 (N-(Ethylamino) Fluvoxamine (up to 15% Z isomer))

• Product Name: N-(Ethylamino) Fluvoxamine (up to 15% Z isomer)
• CAS No: 1217262-11-7
• MF: C₁₇H₂₆F₃N₃O₂
• MW: 361.402454853058
• CID: 1062313
• PubChem ID: 71316537
• Update Time: 2025-07-27

N-(Ethylamino) Fluvoxamine (up to 15% Z isomer) Chemical and Physical Properties

Names and Identifiers

• N-(Ethylamino) Fluvoxamine
• N-(Ethylamino) Fluvoxamine
• N'-[2-[(E)-[5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethyl]ethane-1,2-diamine
• YBAOCNUGFGRFPC-XQNSMLJCSA-N
• FLUVOXAMINE MALEATE IMPURITY F [EP IMPURITY]
• UNII-5G60GX48UA
• N-(2-((((1E)-5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)PENTYLIDENE)AMINO)OXY)ETHYL)ETHANE-1,2-DIAMINE
• 1217262-11-7
• SCHEMBL16220937
• 1-PENTANONE, 5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)-, O-(2-((2-AMINOETHYL)AMINO)ETHYL)OXIME
• 5G60GX48UA
• Fluvoxamine Impurity F
• N-(Ethylamino) Fluvoxamine (up to 15% Z isomer)

• Inchi： 1S/C17H26F3N3O2/c1-24-12-3-2-4-16(23-25-13-11-22-10-9-21)14-5-7-15(8-6-14)17(18,19)20/h5-8,22H,2-4,9-13,21H2,1H3/b23-16+
• InChI Key： YBAOCNUGFGRFPC-XQNSMLJCSA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCOC)=N/OCCNCCN)(F)F

Computed Properties

• Exact Mass: 361.19800
• Monoisotopic Mass: 361.19771157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.87000
• LogP: 3.88230